Cas no 35216-74-1 (N-[(1S)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide)

• Product Name: N-[(1S)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide
• CAS No: 35216-74-1
• MF: C₂₂H₁₈N₂O
• MW: 326.391
• MDL: MFCD25372921
• CID: 2359048
• PubChem ID: 297165
• Update Time: 2025-10-19

N-[(1S)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide Chemical and Physical Properties

Names and Identifiers

• N-[(1S)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide
• (S)-N-Acetyl-1,1'-binaphthyldiamine
• (R)-N'-Acetyl-1,1'-binaphthyldiamine
• 35216-74-1
• N-(2'-Amino-[1,1'-binaphthalen]-2-yl)acetamide
• N-[1-(2-aminonaphthalen-1-yl)naphthalen-2-yl]acetamide
• SCHEMBL4125050
• BKDWJPPCPHBKAW-UHFFFAOYSA-N
• 141977-92-6
• NSC-167947
• CS-0086896
• (S)-N-(2'-AMINO-[1,1'-BINAPHTHALEN]-2-YL)ACETAMIDE
• Acetamide, N-(2'-amino[1,1'-binaphthalen]-2-yl)-
• N-[(1R)-2/'-aMino[1,1/'-binaphthalen]-2-yl]-AcetaMide
• NSC167947
• G90068
• 115510-90-2
• N-[(1R)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide

• MDL： MFCD25372921
• Inchi： InChI=1S/C22H18N2O/c1-14(25)24-20-13-11-16-7-3-5-9-18(16)22(20)21-17-8-4-2-6-15(17)10-12-19(21)23/h2-13H,23H2,1H3,(H,24,25)
• InChI Key： BKDWJPPCPHBKAW-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=C(C2=CC=CC=C2C=C1)C3=C(C=CC4=CC=CC=C43)N

Computed Properties

• Exact Mass: 326.141913202g/mol
• Monoisotopic Mass: 326.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.1Ų